![molecular formula C9H9N3O2 B1418775 (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid CAS No. 1160246-25-2](/img/structure/B1418775.png)
(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
Overview
Description
“(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” is a chemical compound with the molecular formula C9H9N3O2 . It belongs to the group of heterocyclic compounds known as 1H-pyrazolo[3,4-b]pyridines . These compounds present two possible tautomeric forms: the 1H- and 2H-isomers .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridines has been described in more than 5500 references . The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine . Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH .
Molecular Structure Analysis
The molecular structure of 1H-pyrazolo[3,4-b]pyridines, including “this compound”, is characterized by the fusion of a pyrazole and a pyridine ring . They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .
Chemical Reactions Analysis
The chemical reactions involving 1H-pyrazolo[3,4-b]pyridines are diverse and depend on the substituents present at positions N1, C3, C4, C5, and C6 . These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities .
Scientific Research Applications
Kinase Inhibition
One prominent application of the (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid scaffold in scientific research is its role in the design of kinase inhibitors. This chemical structure is versatile for interacting with kinases via multiple binding modes, making it a key element in the development of compounds targeting a broad range of kinase activities. Such compounds have been claimed for kinase inhibition in numerous patents and publications, highlighting the scaffold's potential for generating potent and selective kinase inhibitors. The ability of this scaffold to bind to the hinge region of kinases, as well as form additional interactions within the kinase pocket, underscores its importance in therapeutic research and drug discovery (Wenglowsky, 2013).
Chemical Properties and Applications
In addition to its applications in medicinal chemistry, research has explored the broader chemical properties and potential applications of compounds related to this compound. For instance, the study of polysaccharides pyrolysis reveals insights into the chemical mechanisms involved in the formation of acetic acid among other compounds, indicating the relevance of such chemical structures in understanding the decomposition processes of natural polymers and their conversion into valuable chemical products (Ponder & Richards, 2010). This research has implications for the development of bio-based chemicals and materials.
Furthermore, the chemistry of related heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines, has been extensively studied for their synthetic and medicinal aspects. These studies include the development of drug-like candidates showcasing a broad range of medicinal properties, such as anticancer, anti-inflammatory, and anti-infectious activities. The structure-activity relationship (SAR) studies surrounding these scaffolds offer significant potential for the discovery of new therapeutic agents (Cherukupalli et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Related pyrazolo[3,4-b]pyridine compounds have been reported to inhibit cdk2, a cyclin-dependent kinase involved in cell cycle regulation .
Mode of Action
It can be inferred from related studies that these types of compounds may interact with their targets, such as cdk2, and inhibit their activity, leading to changes in cellular processes .
Biochemical Pathways
Given the potential target of cdk2, it can be inferred that this compound may affect cell cycle regulation pathways .
Result of Action
Related compounds have shown cytotoxic activities against various cell lines , suggesting that this compound may also have similar effects.
properties
IUPAC Name |
2-(5-methylpyrazolo[3,4-b]pyridin-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-6-2-7-4-11-12(5-8(13)14)9(7)10-3-6/h2-4H,5H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KICZOAAIQKXMFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=C1)N(N=C2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101230899 | |
Record name | 5-Methyl-1H-pyrazolo[3,4-b]pyridine-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101230899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1160246-25-2 | |
Record name | 5-Methyl-1H-pyrazolo[3,4-b]pyridine-1-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160246-25-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methyl-1H-pyrazolo[3,4-b]pyridine-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101230899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-{5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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